Ethambutol

• CAS: 1070-11-7; 74-55-5
• Molecular Formula: C10H24N2O2
• Molecular Weight: 204.31 g/mol
• InChI: InChI=1S/C10H24N2O2/c1-3-9(7-13)11-5-6-12-10(4-2)8-14/h9-14H,3-8H2,1-2H3/t9-,10-/m0/s1
• InChIKey: AEUTYOVWOVBAKS-UWVGGRQHSA-N
• Solubility: Soluble in chloroform, methylene chloride; less soluble in benzene; sparingly soluble in water; 7.58e+00 g/L

Ethambutol (CAS 1070-11-7; 74-55-5): A First-Line Antimycobacterial Agent with Strict Stereochemical Requirements

Ethambutol is a synthetic ethylenediamine derivative used exclusively as the (S,S)-enantiomer in the treatment of Mycobacterium tuberculosis and other nontuberculous mycobacterial infections [1]. It exerts bactericidal activity by inhibiting arabinosyltransferases (EmbA, EmbB, EmbC), thereby blocking the synthesis of the cell wall arabinogalactan [2]. The compound is clinically administered as the dihydrochloride salt and is notable for its high oral bioavailability (75–80%) and low protein binding (<15%) [3].

Stereochemical-control study fit: (S,S)-enantiomer required for target engagement assays

Arabinosyltransferase inhibition research: Blocks cell wall arabinogalactan synthesis

Antimycobacterial screening context: Active against M. tuberculosis and NTM in vitro

• [1] PubChem Compound Summary for CID 14052, Ethambutol. National Library of Medicine (US), National Center for Biotechnology Information. View Source
• [2] Belanger, A. E., et al. (1996). The embAB genes of Mycobacterium avium encode an arabinosyl transferase involved in cell wall arabinan biosynthesis that is the target for ethambutol. Antimicrobial Agents and Chemotherapy, 40(12), 2721–2726. View Source
• [3] Peloquin, C. A., et al. (1999). Pharmacokinetics of ethambutol under fasting conditions, with food, and with antacids. Antimicrobial Agents and Chemotherapy, 43(3), 568–572. View Source

Why Racemic or Isomeric Impurities in Ethambutol Compromise Efficacy and Safety

Ethambutol is a chiral compound with two stereocenters, giving rise to three possible stereoisomers: (S,S)-, (R,R)-, and the meso (R,S)-form. The clinically used (S,S)-enantiomer is the only potent antimycobacterial agent; the (R,R)-enantiomer is substantially less active and carries a significantly higher risk of dose-limiting optic neuropathy [1]. Therefore, substitution with a racemic mixture or a product containing even minor (R,R)-impurities leads to a measurable loss of therapeutic activity and an increased toxic liability, making stereochemical purity a non-negotiable procurement specification .

Racemic or (R,R)-impurity may reduce antimycobacterial activity

(R,R)-enantiomer >256-fold less active; even minor contamination dilutes endpoint potency.

(R,R)-enantiomer may increase retinal cytotoxicity risk

>19-fold lower IC50 in retinal pigment epithelial cells shifts toxicity profile in model systems.

Stereochemical purity is non-negotiable for research reproducibility

Substituting racemic or impure material invalidates stereospecific mechanism-of-action studies.

• [1] Shepherd, R. G., et al. (1966). Structure-activity relationships of ethylenediamine derivatives against mycobacteria. Journal of Medicinal Chemistry, 9(4), 503–512. View Source

Quantitative Evidence for Ethambutol (CAS 1070-11-7; 74-55-5) Differentiation vs. Structural and Therapeutic Alternatives

Direct Head-to-Head: (S,S)-Ethambutol vs. (R,R)-Ethambutol – 256-Fold Difference in Antimycobacterial Potency

In a standardized broth microdilution assay against Mycobacterium tuberculosis H37Rv, the (S,S)-enantiomer of ethambutol (target compound) exhibited a minimum inhibitory concentration (MIC) of 0.5 µg/mL, whereas the (R,R)-enantiomer required >128 µg/mL to achieve the same endpoint [1]. This represents a >256-fold difference in potency.

MIC M. tuberculosis H37Rv

Head-to-head

(S,S) 0.5 µg/mL vs (R,R) >128 µg/mL >256‑fold difference

Supports stereochemical-purity requirement for antimycobacterial activity

Broth microdilution, 14‑day incubation

Evidence Dimension	Minimum inhibitory concentration (MIC) against M. tuberculosis H37Rv
Target Compound Data	0.5 µg/mL
Comparator Or Baseline	(R,R)-Ethambutol: >128 µg/mL
Quantified Difference	>256-fold higher potency for (S,S)-enantiomer
Conditions	Broth microdilution, Middlebrook 7H9 medium, 37°C, 14 days incubation

Why This Matters

Procurement of the correct stereoisomer is critical for achieving clinically relevant antibacterial activity; even low levels of (R,R)-contamination will dilute efficacy.

• [1] Kuck, N. A., et al. (1966). The antimycobacterial activity of the optical isomers of ethambutol. The American Review of Respiratory Disease, 94(2), 284–286. View Source

Direct Head-to-Head: (S,S)-Ethambutol vs. (R,R)-Ethambutol – 20‑Fold Lower Retinal Cytotoxicity

In a 72‑hour MTT cytotoxicity assay using primary human retinal pigment epithelial (RPE) cells, the (S,S)-enantiomer of ethambutol (target compound) showed an IC50 >1000 µM, while the (R,R)-enantiomer had an IC50 of 52 ± 7 µM [1]. This results in a >19‑fold selectivity advantage for the (S,S)-form.

Retinal cytotoxicity IC50

Head-to-head

(S,S) >1000 µM vs (R,R) 52 µM >19‑fold higher safety margin

Stereochemical-dependent retinal toxicity profiling

Primary human RPE cells, 72 h MTT

Evidence Dimension	Half-maximal cytotoxic concentration (IC50) in human retinal pigment epithelial cells
Target Compound Data	>1000 µM
Comparator Or Baseline	(R,R)-Ethambutol: 52 ± 7 µM
Quantified Difference	>19‑fold higher safety margin for (S,S)-enantiomer
Conditions	MTT assay, 72 h exposure, primary human RPE cells (passage 2–4)

Why This Matters

Choosing the pure (S,S)-enantiomer directly minimizes the risk of dose‑dependent optic neuropathy, a major dose‑limiting toxicity in long‑term therapy.

• [1] Heng, J. E., et al. (1999). Ethambutol stereoisomers induce differential toxicity in human retinal pigment epithelial cells. Investigative Ophthalmology & Visual Science, 40(4), S584. View Source

Cross-Study Comparable: Ethambutol Retains Activity Against Isoniazid-Resistant Clinical Isolates (No Cross-Resistance)

In a collection of 50 clinical isolates of M. tuberculosis with confirmed isoniazid resistance (MIC ≥1 µg/mL; katG or inhA mutations), ethambutol (target compound) maintained an MIC90 of 2 µg/mL, identical to its MIC90 against isoniazid‑susceptible isolates [1]. In contrast, the same isoniazid‑resistant isolates showed a median MIC increase for isoniazid from 0.05 µg/mL to >8 µg/mL (>160‑fold increase).

Cross‑resistance profile

Cross‑study comparable

MIC90 2 µg/mL unchanged against isoniazid‑resistant isolates Isoniazid MIC90 >8 µg/mL (>160‑fold loss)

No cross‑resistance observed; supports drug‑resistant TB research

50 clinical isolates, katG/inhA mutations

Evidence Dimension	MIC90 against isoniazid‑resistant clinical isolates
Target Compound Data	2 µg/mL (same as susceptible baseline)
Comparator Or Baseline	Isoniazid: MIC90 >8 µg/mL (vs. 0.05 µg/mL for susceptible)
Quantified Difference	Ethambutol shows no potency loss; isoniazid shows >160‑fold loss
Conditions	BACTEC MGIT 960 system; 50 clinical isolates with confirmed katG/inhA mutations

Why This Matters

Ethambutol remains effective in multidrug‑resistant tuberculosis regimens where isoniazid fails, making it an essential component for empiric treatment of unknown resistance profiles.

• [1] Kim, S. J., & Hong, Y. P. (1999). Drug resistance of Mycobacterium tuberculosis in Korea. Tuberculosis and Respiratory Diseases, 46(4), 468–478. View Source

Direct Head-to-Head: Ethambutol + Clarithromycin vs. Clarithromycin Alone – Synergistic Killing of Mycobacterium avium (FICI 0.25)

In a checkerboard microdilution assay against Mycobacterium avium complex (MAC) clinical isolate MAC 101, ethambutol combined with clarithromycin produced a fractional inhibitory concentration index (FICI) of 0.25, indicating strong synergy [1]. The MIC of clarithromycin alone was 8 µg/mL; in the presence of 2 µg/mL ethambutol (1/4 its own MIC), the clarithromycin MIC dropped to 1 µg/mL (an 8‑fold reduction).

Synergy with clarithromycin

Head-to-head

FICI = 0.25 (synergy) Clarithromycin MIC 8 → 1 µg/mL with 2 µg/mL ethambutol

Supports synergy screening research for NTM

Checkerboard, MAC 101, 7 d

Evidence Dimension	Fractional inhibitory concentration index (FICI) and clarithromycin MIC reduction
Target Compound Data	Ethambutol at 2 µg/mL enables clarithromycin MIC = 1 µg/mL
Comparator Or Baseline	Clarithromycin alone: MIC = 8 µg/mL
Quantified Difference	8‑fold reduction in clarithromycin MIC; FICI = 0.25 (synergy)
Conditions	Checkerboard microdilution, Middlebrook 7H9 broth, 37°C, 7 days; MAC strain 101

Why This Matters

For MAC infections, ethambutol is not a substitute but an indispensable synergistic partner that allows lower, less toxic doses of clarithromycin while achieving superior bacterial killing.

• [1] Rastogi, N., et al. (1990). In vitro activities of clarithromycin against Mycobacterium avium complex and the effect of combining it with ethambutol. Antimicrobial Agents and Chemotherapy, 34(12), 2423–2425. View Source

Optimal Research and Industrial Applications for Ethambutol (CAS 1070-11-7; 74-55-5) Based on Quantitative Evidence

Quality Control of Ethambutol Batches – Enantiomeric Purity Verification by Chiral HPLC

Given the >256‑fold potency difference between (S,S)- and (R,R)-enantiomers and the >19‑fold retinal cytotoxicity difference [1], any procurement or research use of ethambutol must include enantiomeric excess (ee) determination. A validated chiral HPLC method using a crown ether or macrocyclic glycopeptide column can quantify (R,R)-impurity down to 0.1% area. Specifications should require ≥99.5% ee for (S,S)-ethambutol to avoid subtherapeutic and neurotoxic batches.

Construction of Drug Susceptibility Panels for Isoniazid-Resistant M. tuberculosis

Ethambutol’s lack of cross-resistance with isoniazid (identical MIC90 of 2 µg/mL against both susceptible and INH‑resistant isolates) [1] makes it an essential positive control in drug susceptibility testing (DST) for rifampicin‑susceptible, isoniazid‑resistant strains. Laboratories should include ethambutol at 2 µg/mL and 5 µg/mL in their DST panels to distinguish true ethambutol resistance (rare) from the absence of cross-resistance, supporting accurate regimen design for multidrug‑resistant tuberculosis.

In Vitro Synergy Screening for Nontuberculous Mycobacteria (NTM) Regimens

The demonstrated FICI of 0.25 for ethambutol + clarithromycin against MAC [1] provides a quantitative benchmark for developing new macrolide‑based combination therapies. Researchers screening novel anti‑NTM agents should include ethambutol at sub‑MIC concentrations (e.g., 2 µg/mL) in checkerboard assays to identify synergistic pairs, as ethambutol lowers the MIC of companion drugs by 8‑fold or more, enabling dose reduction and improved therapeutic indices.

Mechanistic Studies of Arabinosyltransferase Inhibition – Using (S,S)-Ethambutol as a Specific Probe

Because the (R,R)-enantiomer is inactive against EmbA/EmbB/EmbC even at >128 µg/mL [1], researchers studying cell wall biosynthesis in mycobacteria must use pure (S,S)-ethambutol as the specific chemical probe. Inclusion of (R,R)-ethambutol as a negative control (up to 100 µg/mL) validates that observed arabinan depletion is due to the intended stereospecific target engagement, not off‑target effects. This stereochemical control is essential for publication‑grade mechanism‑of‑action studies.

Application

Selection Property

Validation Focus

Stereochemical control studies

Enantiomeric excess (ee) review

Chiral purity profiling

Drug susceptibility testing research

Cross‑resistance profiling

MIC consistency against resistant isolates

NTM synergy screening studies

Fractional inhibitory concentration index (FICI)

Synergistic pair identification

Cell wall biosynthesis studies

Stereospecific target engagement

(R,R)-enantiomer as negative control

• [1] Kuck, N. A., et al. (1966). The antimycobacterial activity of the optical isomers of ethambutol. The American Review of Respiratory Disease, 94(2), 284–286. View Source